Cas no 115027-06-0 (2-chloro-1-(5-fluoro-1H-indol-3-yl)ethan-1-one)

2-Chloro-1-(5-fluoro-1H-indol-3-yl)ethan-1-one is a fluorinated indole derivative with significant utility in organic synthesis and pharmaceutical research. Its key structural features—a reactive α-chloroketone group and a 5-fluoro-substituted indole core—make it a versatile intermediate for constructing complex heterocyclic compounds. The electron-withdrawing fluorine enhances reactivity and selectivity in nucleophilic substitution reactions, while the chloroacetyl moiety facilitates further functionalization. This compound is particularly valuable in medicinal chemistry for developing biologically active molecules, including potential kinase inhibitors and CNS-targeting agents. Its high purity and stability under controlled conditions ensure reliable performance in synthetic applications. Proper handling is advised due to its reactive nature.

2-chloro-1-(5-fluoro-1H-indol-3-yl)ethan-1-one structure

115027-06-0 structure

Product Name:2-chloro-1-(5-fluoro-1H-indol-3-yl)ethan-1-one

CAS No:115027-06-0

MF:C₁₀H₇ClFNO

MW:211.620085000992

MDL:MFCD03848175

CID:130598

PubChem ID:931809

Update Time:2025-05-27

2-chloro-1-(5-fluoro-1H-indol-3-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

- Ethanone,2-chloro-1-(5-fluoro-1H-indol-3-yl)-
- 2-Chloro-1-(5-fluoro-1H-indol-3-yl)-ethanone
- Ethanone, 2-chloro-1-(5-fluoro-1H-indol-3-yl)- (9CI)
- 2-chloro-1-(5-fluoro-1H-indol-3-yl)ethan-1-one
- VS-09629
- 115027-06-0
- MFCD03848175
- SB14977
- EN300-312627
- AKOS000505610
- SR-01000325111-1
- 2-chloro-1-(5-fluoro-1H-indol-3-yl)ethanone
- CS-0215936
- SR-01000325111
- Z1160902697
- SCHEMBL9789006
- MDL： MFCD03848175
- Inchi： 1S/C10H7ClFNO/c11-4-10(14)8-5-13-9-2-1-6(12)3-7(8)9/h1-3,5,13H,4H2
- InChI Key： HXIFGVNMNJLYBW-UHFFFAOYSA-N
- SMILES： ClCC(C1=CNC2C=CC(=CC=21)F)=O

Computed Properties

Exact Mass: 211.02011
Monoisotopic Mass: 211.02
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 236
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 32.9A^2

Experimental Properties

Density: 1.420±0.06 g/cm3(Predicted)
Boiling Point: 382.3±27.0 °C(Predicted)
PSA: 32.86
LogP: 2.72850

2-chloro-1-(5-fluoro-1H-indol-3-yl)ethan-1-one Pricemore >>

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